Cas no 61661-05-0 ((R)-Dobutamine)

• Product Name: (R)-Dobutamine
• CAS No: 61661-05-0
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 470958
• Update Time: 2023-08-02

(R)-Dobutamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[2-[[(1R)-3-(4-hydroxyphenyl)-1-methylpropyl]amino]ethyl]-
• (+)-Dobutamine
• (R)-DOBUTAMINE
• NHW5IYH9X8
• 4-(2-{[(2R)-4-(4-hydroxyphenyl)butan-2-yl]amino}ethyl)benzene-1,2-diol
• (R)-4-(2-((3-(p-hydroxyphenyl)-1-methylpropyl)amino)ethyl)pyrocatechol
• (R)-3,4-dihydroxy-N-[3-(4-hydroxyphenyl)-1-methylpropyl]-beta-phenylethylamine
• Y00
• Dobutamine, (R)-
• (R)-(+)-Dobutamine
• Q27126901
• 4-[2-[[(R)-3-(p-Hydroxyphenyl)-1-methylpropyl]amino]ethyl]pyrocatechol
• 1,
• (R)-Dobutamine

• Inchi： 1S/C18H23NO3/c1-13(2-3-14-4-7-16(20)8-5-14)19-11-10-15-6-9-17(21)18(22)12-15/h4-9,12-13,19-22H,2-3,10-11H2,1H3/t13-/m1/s1
• InChI Key： JRWZLRBJNMZMFE-CYBMUJFWSA-N
• SMILES： OC1=C(C=CC(=C1)CCN[C@H](C)CCC1C=CC(=CC=1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 305
• Topological Polar Surface Area: 72.7